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Compound of Interest

Compound Name: Tris(3-fluorophenyl)phosphine

Cat. No.: B1295276 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Tris(3-fluorophenyl)phosphine.

The following procedures detail operational and disposal plans to ensure the safe handling of

this chemical.

Hazard Identification and Classification
Tris(3-fluorophenyl)phosphine is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact.[1][2][3] It is crucial to handle this

compound with appropriate engineering controls and personal protective equipment to mitigate

risks.

Hazard Classification Category

Acute Oral Toxicity Category 4

Acute Dermal Toxicity Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1295276?utm_src=pdf-interest
https://www.benchchem.com/product/b1295276?utm_src=pdf-body
https://www.benchchem.com/product/b1295276?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15117~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2013:21:23~~Tris(3-fluorophenyl
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC306340050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word Hazard Statements

Warning H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
The last line of defense against chemical exposure is the correct use of personal protective

equipment.[4] The following PPE is mandatory when handling Tris(3-
fluorophenyl)phosphine.

Body Part Required PPE Specifications

Eyes/Face Safety Goggles or Face Shield

Must meet EN 166 (EU) or

OSHA 29 CFR 1910.133

standards.[2] Provides

protection against chemical

splashes.

Hands Chemical-resistant gloves

Nitrile or PVC gloves are

recommended.[4] Leather or

cotton gloves are not suitable.

[5]

Body Protective Clothing/Lab Coat

Wear a lab coat or chemical-

resistant coveralls to prevent

skin exposure.[2][6][7]

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 136

approved respirator if working

outside of a fume hood or if

dust formation is likely.[2][5]
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe laboratory environment.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good

working order.

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2][6]

Gather all necessary PPE and inspect it for any damage before use.[8]

Have spill cleanup materials readily available.

Handling:

Avoid breathing dust or fumes.[1][2][6]

Do not get the substance in your eyes, on your skin, or on your clothing.[1]

Weigh and handle the solid material in a manner that minimizes dust generation.

Keep the container tightly closed when not in use.[1][2][6]

Do not eat, drink, or smoke in the handling area.[6]

Wash hands thoroughly with soap and water after handling.[1][6]

Storage:

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[1][2][6]

The recommended storage temperature is in a refrigerator.

Keep containers securely sealed to prevent leakage.[6]
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Store locked up.[6][9]

First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1][2][3]

Remove contact lenses if present and easy to

do.[1][3][6][9] Seek immediate medical attention.

[1][2][3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1][2][3] Remove

contaminated clothing and wash it before reuse.

[1][6][9] If skin irritation persists, call a physician.

[1]

Inhalation

Move the person to fresh air.[1][2][3][6] If not

breathing, give artificial respiration.[1][2][3] Get

medical attention if symptoms occur.[1][2][3]

Ingestion

Rinse mouth with water.[1] Do NOT induce

vomiting.[2][3][9] Call a physician or poison

control center immediately.

Disposal Plan
Proper disposal of Tris(3-fluorophenyl)phosphine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste material in a suitable, labeled, and tightly closed container.[1]

Do not mix with other waste streams unless explicitly instructed to do so by your

institution's environmental health and safety (EHS) office.
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Disposal:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[1][2][3][6][9]

Do not dispose of down the drain or into the environment.[9]

Safe Handling Workflow
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1. Preparation

Inspect PPE Verify Spill Kit Work in Fume Hood

2. Handling

Weigh & Transfer

Perform Experiment

Seal Container

3. Post-Handling

Decontaminate Workspace

Wash Hands

Remove PPE

4. Disposal

Collect Waste

Label Waste Container

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tris(3-fluorophenyl)phosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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